4-(2-Iodophenyl)-4-oxobutyric acid
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Description
4-(2-Iodophenyl)-4-oxobutyric acid is a useful research compound. Its molecular formula is C10H9IO3 and its molecular weight is 304.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Proteostasis and Therapeutic Effects
4-Phenylbutyric acid (a structural analog of 4-(2-Iodophenyl)-4-oxobutyric acid) has been studied for its role as a low molecular weight chemical chaperone. It has the potential to prevent misfolded protein aggregation and alleviate endoplasmic reticulum stress, which is crucial in maintaining proteostasis. The therapeutic effects of 4-phenylbutyric acid in various biological systems have been explored, particularly its potential in treating conditions related to protein misfolding and cell pathology (Kolb et al., 2015).
Role in Plant Stress Responses
Abscisic acid (ABA), structurally related to this compound, is integral in plant developmental processes and stress responses. The ABA receptor family, PYR/PYL/RCAR (PYLs), along with specific protein phosphatases and kinases, forms the core ABA signaling network. These networks play a crucial role in the plant's response to environmental stress, and understanding their function can offer insights into agricultural practices and stress resistance in plants (Zhang et al., 2015).
Potential in Advanced Oxidation Processes
Research into advanced oxidation processes (AOPs) for water treatment has shown interest in compounds like this compound. AOPs are used to remove recalcitrant compounds like certain pharmaceuticals from water, and understanding the degradation pathways and by-products of these processes is crucial for environmental protection and water treatment technologies (Qutob et al., 2022).
Antioxidant Activity and Measurement Techniques
This compound may have implications in studies related to antioxidant activities due to its structural characteristics. Understanding and measuring antioxidant activity are crucial in fields ranging from food engineering to medicine. Various tests, including spectrophotometric and electrochemical methods, are used to assess the antioxidant capacity of compounds, and these methods might be applicable for compounds like this compound (Munteanu & Apetrei, 2021).
Properties
IUPAC Name |
4-(2-iodophenyl)-4-oxobutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9IO3/c11-8-4-2-1-3-7(8)9(12)5-6-10(13)14/h1-4H,5-6H2,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKSQADFTANGJKC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)CCC(=O)O)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9IO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20645391 |
Source
|
Record name | 4-(2-Iodophenyl)-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20645391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898767-49-2 |
Source
|
Record name | 4-(2-Iodophenyl)-4-oxobutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20645391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.